Cas no 1807072-74-7 (6-Bromo-4-chloropicolinamide)

6-Bromo-4-chloropicolinamide is a halogenated picolinamide derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both bromo and chloro substituents, enhances reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate in synthetic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular framework allows for precise modifications, enabling applications in drug discovery and the development of bioactive molecules. The presence of both halogen groups offers versatility in further functionalization, supporting its use in constructing complex heterocyclic systems. This compound is particularly suited for researchers requiring high-purity intermediates for advanced synthetic pathways.

6-Bromo-4-chloropicolinamide structure

Product Name:6-Bromo-4-chloropicolinamide

CAS No:1807072-74-7

MF:C₆H₄BrClN₂O

MW:235.465759277344

CID:4803288

Update Time:2025-05-25

6-Bromo-4-chloropicolinamide Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-chloropicolinamide
- Inchi： 1S/C6H4BrClN2O/c7-5-2-3(8)1-4(10-5)6(9)11/h1-2H,(H2,9,11)
- InChI Key： KVVRYBRHNXVRNL-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C(N)=O)=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 167
XLogP3: 1.7
Topological Polar Surface Area: 56

6-Bromo-4-chloropicolinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013811-250mg	6-Bromo-4-chloropicolinamide	1807072-74-7	95%	250mg	$1,019.20	2022-03-31
Alichem	A029013811-1g	6-Bromo-4-chloropicolinamide	1807072-74-7	95%	1g	$3,039.75	2022-03-31

6-Bromo-4-chloropicolinamide Related Literature

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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An easier analysis of complex mixtures with highly resolved and sensitivity enhanced 2D quantitative NMR: application to tracking sugar phosphates in plants†

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Additional information on 6-Bromo-4-chloropicolinamide

Research Briefing on 6-Bromo-4-chloropicolinamide (CAS: 1807072-74-7) in Chemical Biology and Pharmaceutical Applications

6-Bromo-4-chloropicolinamide (CAS: 1807072-74-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This briefing synthesizes the latest research on its synthesis, biological activity, and potential therapeutic uses, with a focus on studies published within the last three years. The compound's unique structural features, including the bromo and chloro substituents on the pyridine ring, make it a valuable intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 6-Bromo-4-chloropicolinamide as a key building block in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 study by Zhang et al. demonstrated its utility in constructing pyridine-based scaffolds for selective inhibition of EGFR mutants, showing promising anti-proliferative effects in non-small cell lung cancer cell lines. The compound's reactivity at the 6-bromo position allows for efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of molecular structures for structure-activity relationship studies.

In antimicrobial research, derivatives of 6-Bromo-4-chloropicolinamide have shown potent activity against drug-resistant bacterial strains. A 2022 publication in the Journal of Medicinal Chemistry reported a series of picolinamide analogs exhibiting MIC values below 1 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA), with the bromo-chloro substitution pattern identified as critical for maintaining membrane permeability. Molecular docking studies suggest these compounds interfere with bacterial cell wall biosynthesis through novel mechanisms distinct from existing antibiotics.

The compound's metabolic stability and pharmacokinetic properties have been systematically investigated in preclinical models. Research from 2023 indicates that 6-Bromo-4-chloropicolinamide derivatives demonstrate favorable oral bioavailability (45-60% in rodent models) and moderate plasma protein binding (70-80%), making them suitable candidates for further development. Notably, the chloropicolinamide moiety appears to confer resistance to first-pass metabolism while maintaining sufficient aqueous solubility for formulation development.

Emerging applications in agrochemical research have also been reported, with several patents filed in 2023 describing 6-Bromo-4-chloropicolinamide derivatives as effective fungicides against wheat rust and rice blast pathogens. The unique electronic properties of the molecule, resulting from the combined effects of bromine and chlorine substituents, appear to enhance binding to fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its ability to simultaneously engage target proteins and E3 ubiquitin ligases could be leveraged. Preliminary results presented at the 2023 ACS National Meeting suggest that 6-Bromo-4-chloropicolinamide-based PROTACs show enhanced degradation efficiency for challenging targets such as KRAS mutants, opening new avenues for undruggable target intervention.